Cas no 950187-92-5 (7-Phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 7-Phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 950187-92-5
• MF: C₂₀H₂₂BNO₂
• MW: 319.205185413361
• CID: 5744029
• PubChem ID: 59133116
• Update Time: 2023-11-11

7-Phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• (7-PHENYL-1H-INDOL-2-YL)BORONIC ACID PINACOL ESTER
• 7-Phenyl-2-(4,4,5,5-tetramethyl-[1,3,2] dioxaborolan-2-yl)-1H-indole
• 7-Phenyl-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
• MIBWMJMDPZBFRW-UHFFFAOYSA-N
• SCHEMBL593477
• 950187-92-5
• 7-phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 1H-Indole, 7-phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 7-Phenyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

• Inchi： 1S/C20H22BNO2/c1-19(2)20(3,4)24-21(23-19)17-13-15-11-8-12-16(18(15)22-17)14-9-6-5-7-10-14/h5-13,22H,1-4H3
• InChI Key： MIBWMJMDPZBFRW-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3C=CC=C(C4C=CC=CC=4)C=3N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 319.1743591g/mol
• Monoisotopic Mass: 319.1743591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 506.7±30.0 °C(Predicted)
• pka: 16.51±0.30(Predicted)